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Compound of Interest

Compound Name: 18:1 Biotinyl PE

Cat. No.: B6595663

Essential Safety and Handling Guide for 18:1
Biotinyl PE

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 18:1 Biotinyl PE (1,2-dioleoyl-sn-glycero-3-
phosphoethanolamine-N-(biotinyl)). It outlines the necessary personal protective equipment
(PPE), procedural steps for safe handling, and disposal plans to ensure a secure laboratory
environment.

Hazard Identification and Classification

18:1 Biotinyl PE is a chemical substance that requires careful handling due to its potential
hazards. The following table summarizes its hazard classifications.
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Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]
Skin Irritation H315 Causes skin irritation.[1][2]
o Causes serious eye irritation.
Eye Irritation H319
[1]
Acute Toxicity, Inhalation H331 Toxic if inhaled.[2]
May cause respiratory
Specific Target Organ Toxicity H335, H336 irritation. May cause
drowsiness or dizziness.[1][2]
) o Suspected of causing cancer.
Carcinogenicity (Suspected) H351 2]
Reproductive Toxicit Suspected of damaging fertilit
P Y H361, H361d P _ ang Y
(Suspected) or the unborn child.[1][2]
N o May cause damage to organs
Specific Target Organ Toxicity,
H372, H373 through prolonged or repeated
Repeated Exposure
exposure.[1][2]
Hazardous to the Aquatic a1 Harmful to aquatic life with

Environment, Chronic

long lasting effects.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling 18:1 Biotinyl PE.
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Protective Equipment

Specification and Use

Eye Protection

Chemical safety goggles with side-shields must

be worn to protect against splashes.[1]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required to prevent skin contact.[1][3]

Body Protection

A lab coat or other protective clothing should be
worn to prevent contamination of personal
clothing.[1][4]

Respiratory Protection

Work in a well-ventilated area, such as a
chemical fume hood, to avoid inhalation of any

aerosols or dust.[5]

Operational and Disposal Plans

Proper handling and disposal of 18:1 Biotinyl PE are critical for maintaining a safe and

compliant laboratory. The following procedural guidance outlines the key steps from receipt to

disposal.

Experimental Workflow for Handling 18:1 Biotinyl PE
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Figure 1. Procedural Workflow for Handling 18:1 Biotinyl PE
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Figure 1. Procedural Workflow for Handling 18:1 Biotinyl PE
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Step-by-Step Handling and Disposal Procedure:
e Preparation and Handling:

o Always wear the appropriate PPE as specified in the table above before handling the
compound.[1]

o Conduct all work in a well-ventilated area, preferably a chemical fume hood, to minimize
inhalation risks.[5]

o Avoid direct contact with skin and eyes.[5] In case of contact, rinse immediately with plenty
of water and seek medical advice.[1]

o Do not eat, drink, or smoke when using this product.[1]
o Wash hands thoroughly after handling.[1]
o Storage:
o Store the compound at -20°C in a tightly sealed container.
o Keep in a dry and well-ventilated place.[5]
e Spill Management:
o In case of a spill, avoid dust formation.[5]

o Absorb any liquid with an inert material (e.g., vermiculite, dry sand) and place it in a sealed
container for disposal.[6]

o Ventilate the area and wash the spill site after material pickup is complete.
o Waste Disposal:

o All materials contaminated with 18:1 Biotinyl PE, including unused product, solutions, and
contaminated labware (e.g., pipette tips, tubes), must be collected as hazardous waste.[7]

[8]
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o Use a designated, sealable, and compatible container for the waste.[3]

o The container should be clearly labeled as "Hazardous Waste" and include the full
chemical name.[8]

o Do not dispose of this chemical down the drain or in regular trash.[5][8]

o Arrange for disposal by a licensed hazardous waste management company, following your
institution's and local regulations.[1][7] It is strongly recommended to consult with your
institution's Environmental Health & Safety (EHS) department for specific guidance.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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